3-[1-benzoyl-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]-6-chloro-4-phenyl-1,2-dihydroquinolin-2-one

• IUPAC Name: 3-[2-benzoyl-3-(2-chlorophenyl)-3,4-dihydropyrazol-5-yl]-6-chloro-4-phenyl-1H-quinolin-2-one
• InChI: InChI=1S/C31H21Cl2N3O2/c32-21-15-16-25-23(17-21)28(19-9-3-1-4-10-19)29(30(37)34-25)26-18-27(22-13-7-8-14-24(22)33)36(35-26)31(38)20-11-5-2-6-12-20/h1-17,27H,18H2,(H,34,37)
• InChI Key: DGVLMQXKHCBPJZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=C(C3=C(C=CC(=C3)Cl)NC2=O)C4=CC=CC=C4)C(=O)C5=CC=CC=C5)C6=CC=CC=C6Cl
• Molecular Formula: C31H21Cl2N3O2
• DSSTOX Substance ID: DTXSID50425587
• Molecular Weight: 538.4 g/mol
• CAS RN: 4640-81-7

Description

The compound is a complex organic molecule with multiple functional groups. It contains a pyrazole ring, a quinolinone ring, and several phenyl rings. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group or ring structure. Without specific literature or patents, it’s challenging to propose a definite synthetic route.

Molecular Structure Analysis

The presence of multiple aromatic rings suggests that the compound could have significant π-conjugation, which could affect its chemical reactivity and interactions with other molecules. The chlorine atoms might make the molecule more electrophilic.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the chlorine atoms could be replaced in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar functional groups and aromatic rings could affect the compound’s solubility, melting point, and boiling point.

Future Directions

Further studies could be conducted to synthesize this compound and investigate its properties and potential applications. This could include testing its biological activity, studying its reactivity, and optimizing its synthesis.